![molecular formula C17H19N3OS B241366 N'-(2-isopropoxybenzylidene)-N-phenylcarbamohydrazonothioic acid](/img/structure/B241366.png)
N'-(2-isopropoxybenzylidene)-N-phenylcarbamohydrazonothioic acid
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Overview
Description
N'-(2-isopropoxybenzylidene)-N-phenylcarbamohydrazonothioic acid, also known as ITC-33, is a thiosemicarbazone derivative that has been studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action is currently being investigated.
Mechanism of Action
The mechanism of action of N'-(2-isopropoxybenzylidene)-N-phenylcarbamohydrazonothioic acid is currently being investigated. It is believed that this compound induces cell death in cancer cells by inhibiting the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. This leads to DNA damage and cell death. This compound has also been shown to inhibit the activity of other enzymes involved in DNA synthesis, such as thymidylate synthase and dihydrofolate reductase.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to inhibiting the activity of enzymes involved in DNA synthesis, this compound has been shown to induce oxidative stress and activate the p53 pathway, which is involved in cell cycle regulation and apoptosis. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using N'-(2-isopropoxybenzylidene)-N-phenylcarbamohydrazonothioic acid in lab experiments is that it has shown promising results in preclinical studies, suggesting that it has potential as a cancer therapeutic agent. However, there are also limitations to using this compound in lab experiments. For example, this compound has low solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N'-(2-isopropoxybenzylidene)-N-phenylcarbamohydrazonothioic acid. One area of research is to further investigate the mechanism of action of this compound. This could involve identifying the specific enzymes and pathways that are targeted by this compound, as well as investigating the effects of this compound on other cellular processes. Another area of research is to investigate the efficacy of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further preclinical studies are needed to determine the safety and efficacy of this compound in vivo, which could lead to clinical trials in humans.
Synthesis Methods
The synthesis of N'-(2-isopropoxybenzylidene)-N-phenylcarbamohydrazonothioic acid involves the reaction of 2-isopropoxybenzaldehyde with thiosemicarbazide to form the corresponding thiosemicarbazone. The thiosemicarbazone is then reacted with phenyl isocyanate to form the final product, this compound. The synthesis method has been optimized to obtain high yields of pure this compound.
Scientific Research Applications
N'-(2-isopropoxybenzylidene)-N-phenylcarbamohydrazonothioic acid has been studied for its potential use in cancer treatment. Preclinical studies have shown that this compound can induce cell death in cancer cells, including breast, lung, and prostate cancer cells. This compound has also been shown to inhibit the growth of tumors in animal models. These findings suggest that this compound has potential as a cancer therapeutic agent.
Properties
Molecular Formula |
C17H19N3OS |
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Molecular Weight |
313.4 g/mol |
IUPAC Name |
1-phenyl-3-[(E)-(2-propan-2-yloxyphenyl)methylideneamino]thiourea |
InChI |
InChI=1S/C17H19N3OS/c1-13(2)21-16-11-7-6-8-14(16)12-18-20-17(22)19-15-9-4-3-5-10-15/h3-13H,1-2H3,(H2,19,20,22)/b18-12+ |
InChI Key |
OTFAUMDOQVUBGH-LDADJPATSA-N |
Isomeric SMILES |
CC(C)OC1=CC=CC=C1/C=N/NC(=S)NC2=CC=CC=C2 |
SMILES |
CC(C)OC1=CC=CC=C1C=NNC(=S)NC2=CC=CC=C2 |
Canonical SMILES |
CC(C)OC1=CC=CC=C1C=NNC(=S)NC2=CC=CC=C2 |
Origin of Product |
United States |
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